N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide

• IUPAC Name: N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide
• InChI: InChI=1S/C14H16N2O/c1-16(8-7-15)14(17)10-11-5-6-12-3-2-4-13(12)9-11/h5-6,9H,2-4,8,10H2,1H3
• InChI Key: USPLRXDTXADLGG-UHFFFAOYSA-N
• Canonical SMILES: CN(CC#N)C(=O)CC1=CC2=C(CCC2)C=C1
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide, also known as C21H23N3O, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide is not fully understood. However, it is believed to act by inhibiting the activity of specific enzymes and proteins involved in various cellular processes, including cell growth and division. The compound has also been found to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has been found to have several biochemical and physiological effects. It has been shown to reduce the proliferation of cancer cells, induce apoptosis, and inhibit the activity of specific enzymes and proteins involved in cellular processes. The compound has also been found to have neuroprotective effects and has been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide in lab experiments is its potent cytotoxicity against cancer cells. This makes it an ideal candidate for the development of new drugs for the treatment of cancer. However, one of the limitations of using this compound in lab experiments is the complex synthesis method, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. Further studies are needed to explore the mechanism of action of the compound and to identify potential targets for drug development. Other future directions include the investigation of the compound's potential applications in the treatment of other diseases, including Alzheimer's disease and Parkinson's disease, and the development of new synthesis methods to improve its availability for research purposes.
Conclusion:
In conclusion, N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been extensively studied for its potential applications in the development of new drugs for the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Further research is needed to fully understand the mechanism of action of the compound and to identify potential targets for drug development.

Synthesis Methods

The synthesis of N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide is a complex process that involves several steps. One of the most common methods of synthesis involves the reaction between 2-(2,3-dihydro-1H-inden-5-yl)acetonitrile and N-methylacetamide in the presence of a catalyst. The reaction is carried out under specific conditions, including a specific temperature and pressure, to ensure the formation of the desired product.

Scientific Research Applications

N-(cyanomethyl)-2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been found to exhibit potent cytotoxicity against cancer cells and has been shown to inhibit the growth of cancer cells in vitro.